Cas no 1202064-02-5 (D-Phenyl-d5-alanine-2,3,3-d3)

• Product Name: D-Phenyl-d5-alanine-2,3,3-d3
• CAS No: 1202064-02-5
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 1066576
• Update Time: 2025-11-02

D-Phenyl-d5-alanine-2,3,3-d3 Chemical and Physical Properties

Names and Identifiers

• D-Phenyl-d5-alanine-2,3,3-d3

• Inchi： 1S/C9H11NO2/c10-8(9(11)12)6-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/t8-/m1/s1
• InChI Key： COLNVLDHVKWLRT-MRVPVSSYSA-N
• SMILES： C([H])([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])[C@@]([H])(N)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Phenylalanine and derivatives
• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita

Additional information on D-Phenyl-d5-alanine-2,3,3-d3

D-Phenyl-d5-alanine-2,3,3-d3 (CAS No. 1202064-02-5): A Comprehensive Guide to Stable Isotope-Labeled Amino Acids

In the rapidly evolving field of stable isotope labeling, D-Phenyl-d5-alanine-2,3,3-d3 (CAS No. 1202064-02-5) has emerged as a crucial compound for advanced research applications. This deuterium-labeled amino acid derivative plays a pivotal role in metabolic studies, pharmaceutical research, and NMR spectroscopy, offering scientists unparalleled insights into biological systems.

The growing demand for isotopically labeled compounds in 2024 reflects the increasing sophistication of analytical techniques. As researchers seek more precise tools for drug metabolism studies and protein structure analysis, compounds like D-Phenyl-d5-alanine-2,3,3-d3 have become indispensable. The unique deuterium labeling pattern (d5 at the phenyl ring and d3 at positions 2,3,3) makes this compound particularly valuable for tracking molecular pathways without interfering with natural biological processes.

Recent advancements in mass spectrometry and nuclear magnetic resonance technologies have significantly increased the utility of stable isotope-labeled amino acids. Scientists frequently search for information about "deuterated phenylalanine applications" and "isotope labeling techniques," reflecting the compound's importance in contemporary research. The high isotopic purity (>98% typically) of D-Phenyl-d5-alanine-2,3,3-d3 ensures minimal interference in sensitive analytical procedures.

From a chemical perspective, D-Phenyl-d5-alanine-2,3,3-d3 maintains the same fundamental properties as its non-labeled counterpart while offering distinct advantages for research. The compound's molecular weight increases slightly due to deuterium substitution (approximately 172.21 g/mol compared to 165.19 g/mol for unlabeled D-phenylalanine), which is crucial for mass spectrometry differentiation. This characteristic makes it ideal for "quantitative proteomics" and "metabolic flux analysis" - two of the most searched techniques in current biochemical research.

The pharmaceutical industry particularly values D-Phenyl-d5-alanine-2,3,3-d3 for drug development applications. As evidenced by recent publications, researchers are increasingly using this compound in "pharmacokinetic studies" to track drug absorption, distribution, metabolism, and excretion (ADME) with greater precision. The deuterium labeling allows for clear distinction between administered compounds and endogenous molecules, addressing a common challenge in "in vivo studies."

In neuroscience research, the demand for deuterated neurotransmitter precursors like D-Phenyl-d5-alanine-2,3,3-d3 has grown significantly. The compound serves as a valuable tool for studying "blood-brain barrier transport" and "neurotransmitter synthesis pathways," topics that consistently rank high in academic search queries. Its stability against metabolic breakdown makes it particularly useful for long-term tracking studies.

The synthesis of D-Phenyl-d5-alanine-2,3,3-d3 involves sophisticated isotope incorporation techniques that maintain the compound's stereochemical integrity. Manufacturers must carefully control reaction conditions to ensure proper deuterium placement while preserving the D-configuration at the alpha carbon - a critical feature for its biological applications. This attention to detail results in a product that meets the stringent requirements of modern biomedical research.

Storage and handling of D-Phenyl-d5-alanine-2,3,3-d3 require standard precautions for amino acid derivatives. The compound typically remains stable when stored at -20°C in a dry environment, with researchers frequently searching for "stable isotope storage guidelines." Proper handling ensures the maintenance of isotopic integrity throughout experimental procedures, a key concern for scientists working with these specialized compounds.

The market for isotope-labeled compounds continues to expand, with D-Phenyl-d5-alanine-2,3,3-d3 representing a significant segment. Analytical laboratories, pharmaceutical companies, and academic institutions constitute the primary consumers, driving innovation in labeling techniques and application methods. Recent trends show increased interest in "multi-isotope labeling approaches" that combine deuterium with other stable isotopes for more comprehensive studies.

Quality control represents another critical aspect of D-Phenyl-d5-alanine-2,3,3-d3 production. Advanced analytical techniques including high-resolution mass spectrometry and NMR spectroscopy verify both the chemical purity and isotopic enrichment of the final product. These rigorous standards address researchers' frequent queries about "isotopically labeled compound verification" and "purity assessment methods."

Looking forward, the applications of D-Phenyl-d5-alanine-2,3,3-d3 are expected to grow in emerging fields such as precision medicine and personalized nutrition. The compound's ability to trace metabolic pathways with minimal perturbation makes it valuable for developing "targeted therapies" and understanding "individual metabolic variations" - two areas generating significant research interest currently.

For researchers considering D-Phenyl-d5-alanine-2,3,3-d3 for their work, proper experimental design is essential. Common search terms like "deuterated amino acid experimental design" and "isotope dilution techniques" reflect the need for guidance in applying these specialized tools. The compound's versatility allows its use in everything from basic research to clinical applications, provided appropriate methodologies are followed.

In conclusion, D-Phenyl-d5-alanine-2,3,3-d3 (CAS No. 1202064-02-5) represents a sophisticated tool in modern scientific research. Its unique deuterium labeling pattern, combined with the growing capabilities of analytical instrumentation, positions this compound as a valuable asset for addressing complex biological questions. As research techniques continue advancing, the demand for high-quality stable isotope-labeled compounds like this will undoubtedly increase, driving further innovation in their production and application.